Explore by Category Phytochemical Standards

Digitoxin

Digitoxin is a potent cardiac glycoside found in the leaves of Digitalis purpurea. With its intricate structure and diverse physiological effects, this chemical compound serves as a valuable tool in scientific research, primarily in cardiovascular studies.

CAS No.:71-63-6

Molecular Formula:C41H64O13

Molecular Weight:764.9 g/mol

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Isobavachalcone

Isobavachalcone, a chemical compound, is used in scientific research due to its diverse applications. It exhibits high perplexity and burstiness, making it an ideal candidate for various studies. Its versatility makes it valuable in fields such as medicine, agriculture, and material science.

CAS No.:20784-50-3

Molecular Formula:C20H20O4

Molecular Weight:324.4 g/mol

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Isogentisin

Isogentisin, a chemical compound, is known for its multifaceted applications in scientific research. Its unique properties enable it to be utilized in various fields, such as pharmaceuticals, materials science, and biochemistry. From drug discovery to innovative materials, Isogentisin continues to intrigue researchers worldwide.

CAS No.:491-64-5

Molecular Formula:C14H10O5

Molecular Weight:258.23 g/mol

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Robinin

Introducing Robinin, a fascinating chemical compound with diverse applications in scientific research. Its unique properties make it an ideal candidate for studying biological processes and developing innovative materials. Unlocking the potential of Robinin opens new doors in the realm of scientific exploration.

CAS No.:301-19-9

Molecular Formula:C33H40O19

Molecular Weight:740.7 g/mol

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Ethyl caffeate

Ethyl caffeate is a chemical compound used in scientific research. It possesses various applications such as antioxidant and anti-inflammatory properties. Its potential in studying diseases and developing therapeutic interventions makes it an exciting material for researchers.

CAS No.:66648-50-8

Molecular Formula:C11H12O4

Molecular Weight:208.21 g/mol

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Rebaudioside N

Rebaudioside N, a chemical compound found in Stevia leaves, is gaining attention in scientific research. With its natural sweetness and potential health benefits, it is being explored as an alternative sweetener and a potential therapeutic agent for various conditions. This versatile compound shows promise in diverse fields like food science, medicine, and pharmaceuticals.

CAS No.:1220616-46-5

Molecular Formula:C56H90O32

Molecular Weight:1275.3 g/mol

Availability: In Stock

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